3-(3-Thienyloxy)propanol

• Molecular Formula: C7H10O2S
• Molecular Weight: 158.22 g/mol
• IUPAC Name: 3-thiophen-3-yloxypropan-1-ol
• InChI: InChI=1S/C7H10O2S/c8-3-1-4-9-7-2-5-10-6-7/h2,5-6,8H,1,3-4H2
• InChI Key: JWMMFOHHYNLJEI-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC=C1OCCCO

Description

3-(3-Thienyloxy)propanol is a useful research compound. Its molecular formula is C7H10O2S and its molecular weight is 158.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

68 mg of sodium was added to 10 ml of 1,3-propandiol, and the mixture was stirred at room temperature for 1 hour. The reaction solution was warmed to 70° C., and to this solution were added, 126 μl of 3-bromothiophene, 13 mg of copper(I) iodide and 16 mg of copper(II) oxide. The mixture was heated at 150° C. with stirring for 20 hours, and then poured into the ice-cold water. The resulting solution was neutralized with diluted hydrochloric acid, and extracted with ethyl ether. The extract was worked up in a customary manner, and the product was purified by medium-pressure liquid chromatography [silica gel column, hexane ethyl acetate=20/1→5/1] to give 49 mg of the captioned compound as a white crystal.